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Abstract

This document provides a technical overview of the available preliminary in vitro data for the
compound PLH2058. The information is based on currently accessible scientific literature and
patent filings. It is intended to guide research and development efforts by summarizing the
known molecular identity and proposed therapeutic context of this compound.

Introduction to PLH2058

PLH2058 is chemically identified as (3-(3-Phenylpropyl)-1-(quinolin-4-yl)piperidin-3-
yl)methanol.[1] This compound has been disclosed in patent literature as a potential modulator
of AVIL (Advillin) activity.[1] Aberrant or dysfunctional levels of AVIL have been implicated in
certain disease states, including cancer, making it a potential therapeutic target.[1] The
development of compounds like PLH2058 suggests a strategy aimed at inhibiting or regulating
AVIL for the treatment of such conditions.[1]

Quantitative Data

At present, there is no publicly available quantitative data from in vitro studies of PLH2058.
While patent documents suggest that the inhibitory activity of such compounds, for instance,
the half-maximal inhibitory concentration (IC50), can be determined through in vitro or cell-
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based assays, specific values for PLH2058 have not been disclosed in the reviewed literature.

[1]

Experimental Protocols

Detailed experimental protocols for in vitro studies specifically involving PLH2058 are not
available in the public domain. However, the patent literature describes a general procedure for
its synthesis.[1]

General Synthesis of PLH2058

The synthesis of (3-(3-Phenylpropyl)-1-(quinolin-4-yl)piperidin-3-yl)methanol (PLH2058) is
described to be carried out according to a general procedure from (3-(3-phenylpropyl)piperidin-
3-yl)methanol and 4-chloroquinoline.[1] The reaction utilizes potassium carbonate (K2CO3) in
dimethyl sulfoxide (DMSO) at an elevated temperature of 120 °C.[1]

Signaling Pathways

There is no specific information available in the current literature detailing the signaling
pathways modulated by PLH2058. The compound is suggested to target AVIL, but the
downstream consequences of this interaction have not been elucidated.[1]

Conclusion and Future Directions

The available information on PLH2058 is currently limited to its chemical structure and a
proposed general mechanism of action involving the modulation of AVIL. For a comprehensive
understanding of its therapeutic potential, further in-depth in vitro studies are required. Future
research should focus on:

o Determining the IC50 of PLH2058 against AVIL in relevant cell-based assays.
» Elucidating the specific signaling pathways affected by the modulation of AVIL by PLH2058.

» Conducting broader profiling to assess the selectivity and potential off-target effects of the
compound.

This technical guide will be updated as more information becomes publicly available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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